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Compound of Interest

Compound Name: 1B-Hydroxydeoxycholic acid-d5
Cat. No.: B12056451
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (C of A) for 1B-Hydroxydeoxycholic acid-d5. This
deuterated internal standard is critical for the accurate quantification of its non-labeled
counterpart, 13-Hydroxydeoxycholic acid (13-OH-DCA), an emerging endogenous biomarker
for Cytochrome P450 3A (CYP3A) activity.[1][2][3] This document outlines the key quality
control parameters, analytical methods, and expected results for this stable isotope-labeled
compound.

Compound Information

1B-Hydroxydeoxycholic acid-d5 is the deuterium-labeled analog of 13-Hydroxydeoxycholic
acid.[4] The incorporation of five deuterium atoms provides a distinct mass difference for mass
spectrometric analysis, while maintaining nearly identical chemical and physical properties to
the endogenous analyte.[5]
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Parameter

Specification

Chemical Name

(4R)-4-
[(3S,5R,8S,9S,10S,12S,13R,14S)-1,3,12-
trihydroxy-10,13-dimethyl-
2,3,45,6,7,8,9,11,12,14,15,16,17-
tetradecahydro-1H-cyclopentala]phenanthren-

17-yllpentanoic acid-d5

Synonyms

1B-OH-DCA-d5

Molecular Formula

C24H3s5Ds0s][6]

Molecular Weight 413.60 g/mol [6]
CAS Number 80434-32-8 (Unlabeled)[6]
Storage 2-8°C for long-term storage|6]

Analytical Data

The following table summarizes the typical quantitative data found on a C of A for 13-

Hydroxydeoxycholic acid-d5.

Test Method

Specification Example Result

Chemical Purity HPLC-UVI/CAD

>98% >989%[6]

Isotopic Enrichment LC-MS =99 atom % D 99.5 atom % D
Identity 1H-NMR, LC-MS/MS Conforms to structure Conforms
Residual Solvents GC-HS As per USP <467> Complies
Assay (as is) aNMR or Mass 95.0 - 105.0% 99.2%

Balance

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of the analytical results.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination

¢ Instrumentation: UHPLC system with a UV or Charged Aerosol Detector (CAD).
e Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 um).

» Mobile Phase A: 0.1% Formic acid in Water.

» Mobile Phase B: 0.1% Formic acid in Acetonitrile.

o Gradient: A time-programmed gradient from 5% to 95% Mobile Phase B.

» Flow Rate: 0.4 mL/min.

e Column Temperature: 40°C.

* Injection Volume: 5 pL.

Detection: UV at 205 nm or CAD.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Identity and Isotopic Enrichment

e Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.
» Chromatography: Utilizes the same HPLC conditions as described for purity analysis.
 lonization: Electrospray lonization (ESI), negative mode.

e Multiple Reaction Monitoring (MRM): The MRM transitions for the parent compound and its
deuterated analog are monitored. Based on data for similar compounds, the expected
transitions would be:

o 1B-OH-DCA: m/z 407.3 — 343.1[7]

o 1B-OH-DCA-d4: miz 411.3 — 347.2[7]
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o Estimated 1B3-OH-DCA-d5: m/z 412.3 - 348.2 (This is an estimation and would be

confirmed for the specific standard).

o Data Analysis: The isotopic distribution is analyzed to calculate the deuterium incorporation.

Visualizations
Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for the quality control and certification of a

stable isotope-labeled internal standard.
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Synthesis & Purification

Chemical Synthesis of 1B-Hydroxydeoxycholic acid-d5

\ 4

Chromatographic Purification

Quality Contrgl Testing

Purity Analysis (HPLC) Structural Confirmation (NMR, MS) Isotopic Enrichment (MS) Residual Solvents (GC) Quantitative Assay (QNMR)

Documentation

Certificate of Analysis Generation

Final Product Release
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Sample Preparation

Biological Sample (Plasma/Urine)

'

Spike with 1p3-Hydroxydeoxycholic acid-d5 (Internal Standard)

'

Solid Phase or Liquid-Liquid Extraction

LC-MS/MS Analysis
Y

Chromatographic Separation

'

Mass Spectrometric Detection (MRM)

Quantification

Y

Calculate Peak Area Ratio (Analyte/IS) Calibration Curve

Determine Analyte Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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